Cas no 1619901-87-9 (Schembl21119363)

• Product Name: Schembl21119363
• CAS No: 1619901-87-9
• MF: C₃₀H₂₄NO₂P
• MW: 461.490828514099
• CID: 4551797
• Update Time: 2025-11-02

Schembl21119363 Chemical and Physical Properties

Names and Identifiers

• (2S)?-1-?(11bS)?-?Dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?yl-?1,?2,?3,?4-?tetrahydro-?2-?methylquinoline
• J3.658.559E
• 4-((2S)-2-Methyl-1,2,3,4-tetrahydroquinoline-1-yl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• Schembl21119363

• Inchi： 1S/C30H24NO2P/c1-20-14-15-23-10-4-7-13-26(23)31(20)34-32-27-18-16-21-8-2-5-11-24(21)29(27)30-25-12-6-3-9-22(25)17-19-28(30)33-34/h2-13,16-20H,14-15H2,1H3/t20-/m0/s1
• InChI Key： YFCZGDQGHCIHNB-FQEVSTJZSA-N
• SMILES： P1(N2C3C=CC=CC=3CC[C@@H]2C)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Exact Mass: 461.154466g/mol
• Monoisotopic Mass: 461.154466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 29.5
• Molecular Weight: 461.5g/mol

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Schembl21119363

Comprehensive Overview of Schembl21119363 (CAS No. 1619901-87-9): Properties, Applications, and Market Insights

The compound Schembl21119363 (CAS No. 1619901-87-9) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications. As researchers and industry professionals seek innovative solutions, understanding the characteristics and uses of Schembl21119363 becomes increasingly important. This article delves into the chemical properties, synthesis methods, applications, and market trends of this compound, providing a detailed resource for professionals and enthusiasts alike.

Schembl21119363 is a synthetic organic compound with a molecular structure that offers versatility in various chemical reactions. Its CAS number, 1619901-87-9, serves as a unique identifier, ensuring precise referencing in scientific literature and databases. The compound's molecular weight, solubility, and stability under different conditions make it a valuable candidate for research and industrial applications. Recent studies highlight its potential in drug discovery, material science, and specialty chemicals, aligning with current trends in green chemistry and sustainable development.

One of the most searched questions about Schembl21119363 is its role in pharmaceutical research. The compound's unique scaffold has shown promise in the development of novel therapeutic agents, particularly in targeting enzymes and receptors involved in metabolic diseases. Researchers are exploring its efficacy as a kinase inhibitor, a hot topic in oncology and immunology. Additionally, its potential as a building block in medicinal chemistry makes it a sought-after material for high-throughput screening and combinatorial chemistry.

In the field of material science, Schembl21119363 is being investigated for its applications in advanced polymers and coatings. Its thermal stability and compatibility with other organic compounds enable the creation of high-performance materials with enhanced durability and functionality. Industries focusing on renewable energy and electronics are particularly interested in its conductive properties, which could lead to breakthroughs in flexible electronics and energy storage devices.

The synthesis of Schembl21119363 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Recent advancements in flow chemistry and catalysis have streamlined its production, reducing waste and improving efficiency—a key consideration in modern process optimization. Environmental regulations and the push for greener synthesis methods have also influenced the development of more sustainable routes for its manufacture.

Market demand for Schembl21119363 is on the rise, driven by its expanding applications in biotechnology and nanotechnology. Pharmaceutical companies and research institutions are the primary consumers, but its use in specialty chemicals and advanced materials is growing. The compound's availability from suppliers and its pricing trends are frequently searched topics, reflecting the commercial interest in this molecule. Analysts predict a steady increase in its market value, supported by ongoing research and development efforts.

Safety and handling of Schembl21119363 are critical considerations for laboratories and industrial settings. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability over time. These aspects are often highlighted in safety data sheets (SDS) provided by manufacturers.

In conclusion, Schembl21119363 (CAS No. 1619901-87-9) represents a fascinating area of study with broad implications across multiple industries. Its chemical properties, coupled with its potential in drug discovery and material innovation, make it a compound worth watching. As research continues to uncover new applications, the relevance of Schembl21119363 in scientific and industrial communities is expected to grow, solidifying its place in the future of chemistry and technology.